3-Methyl-7-nonyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
3-Methyl-7-nonyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
371781-56-5
VCID:
VC0403587
InChI:
InChI=1S/C20H34N4O2S/c1-4-6-8-9-10-11-12-14-24-16-17(23(3)19(26)22-18(16)25)21-20(24)27-15-13-7-5-2/h4-15H2,1-3H3,(H,22,25,26)
SMILES:
CCCCCCCCCN1C2=C(N=C1SCCCCC)N(C(=O)NC2=O)C
Molecular Formula:
C20H34N4O2S
Molecular Weight:
394.6g/mol
3-Methyl-7-nonyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 371781-56-5
Main Products
VCID: VC0403587
Molecular Formula: C20H34N4O2S
Molecular Weight: 394.6g/mol
| CAS No. | 371781-56-5 |
|---|---|
| Product Name | 3-Methyl-7-nonyl-8-(pentylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C20H34N4O2S |
| Molecular Weight | 394.6g/mol |
| IUPAC Name | 3-methyl-7-nonyl-8-pentylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C20H34N4O2S/c1-4-6-8-9-10-11-12-14-24-16-17(23(3)19(26)22-18(16)25)21-20(24)27-15-13-7-5-2/h4-15H2,1-3H3,(H,22,25,26) |
| Standard InChIKey | PDSPMQFEKFILPM-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCN1C2=C(N=C1SCCCCC)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCCN1C2=C(N=C1SCCCCC)N(C(=O)NC2=O)C |
| PubChem Compound | 3110362 |
| Last Modified | Nov 11 2021 |
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